Single dish gradient screening of small molecule localization†
Organic & Biomolecular Chemistry Pub Date: 2016-08-17 DOI: 10.1039/C6OB01418F
Abstract
Understanding trafficking in cells and tissues is one of the most critical steps in exploring the mechanisms and modes of action (MOAs) of a small molecule. Typically, deciphering the role of concentration presents one of the most difficult challenges associated with this task. Herein, we present a practical solution to this problem by developing concentration gradients within single dishes of cells. We demonstrate the method by evaluating fluorescently-labelled probes developed from two classes of natural products that have been identified as potential anti-cancer leads by STORM super-resolution microscopy.
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Journal Nameļ¼Organic & Biomolecular Chemistry
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